Cas no 1806526-43-1 (Ethyl 2-amino-4-(2-chloropropanoyl)benzoate)

• Product Name: Ethyl 2-amino-4-(2-chloropropanoyl)benzoate
• CAS No: 1806526-43-1
• MF: C₁₂H₁₄ClNO₃
• MW: 255.697462558746
• CID: 4959114
• Update Time: 2025-10-28

Ethyl 2-amino-4-(2-chloropropanoyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-amino-4-(2-chloropropanoyl)benzoate

• Inchi： 1S/C12H14ClNO3/c1-3-17-12(16)9-5-4-8(6-10(9)14)11(15)7(2)13/h4-7H,3,14H2,1-2H3
• InChI Key： CEIYLXWZKALJKV-UHFFFAOYSA-N
• SMILES： ClC(C)C(C1C=CC(C(=O)OCC)=C(C=1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 296
• XLogP3: 2.7
• Topological Polar Surface Area: 69.4

Additional information on Ethyl 2-amino-4-(2-chloropropanoyl)benzoate

Recent Advances in the Study of Ethyl 2-amino-4-(2-chloropropanoyl)benzoate (CAS: 1806526-43-1)

Ethyl 2-amino-4-(2-chloropropanoyl)benzoate (CAS: 1806526-43-1) is a chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have explored its synthesis, biological activity, and potential therapeutic uses, making it a compound of interest for researchers aiming to develop novel pharmacological agents.

The compound's structure, featuring an ethyl ester group and a chloropropanoyl moiety, suggests its utility as an intermediate in the synthesis of more complex molecules. Researchers have investigated its role in the formation of heterocyclic compounds, which are often key scaffolds in pharmaceuticals. The presence of the amino and ester functional groups also makes it a versatile building block for further chemical modifications.

Recent publications have highlighted the compound's potential in targeting specific biological pathways. For instance, studies have shown that derivatives of Ethyl 2-amino-4-(2-chloropropanoyl)benzoate exhibit inhibitory activity against certain enzymes involved in inflammatory and proliferative diseases. These findings open new avenues for the development of anti-inflammatory and anticancer agents.

In addition to its biological activity, the synthetic routes to Ethyl 2-amino-4-(2-chloropropanoyl)benzoate have been optimized to improve yield and purity. Advances in green chemistry have also been applied to its synthesis, reducing the environmental impact of its production. These improvements are critical for scaling up production for preclinical and clinical studies.

Despite these promising developments, challenges remain in fully elucidating the compound's mechanism of action and its pharmacokinetic properties. Ongoing research aims to address these gaps, with a focus on in vivo studies to validate its therapeutic potential. Collaborative efforts between chemists, biologists, and pharmacologists are essential to translate these findings into viable drug candidates.

In conclusion, Ethyl 2-amino-4-(2-chloropropanoyl)benzoate represents a promising compound in the realm of medicinal chemistry. Its multifaceted applications and the ongoing research into its properties underscore its importance in the development of new therapeutic agents. Future studies will likely focus on optimizing its derivatives for enhanced efficacy and safety, paving the way for its use in clinical settings.